(1S)-1-(4-Chlorophenyl)ethane-1,2-diamine

• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• IUPAC Name: (1S)-1-(4-chlorophenyl)ethane-1,2-diamine
• InChI: InChI=1S/C8H11ClN2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8H,5,10-11H2/t8-/m1/s1
• InChI Key: DYQPAVDDRLNLKW-MRVPVSSYSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@@H](CN)N)Cl
• Canonical SMILES: C1=CC(=CC=C1C(CN)N)Cl

Description

(1S)-1-(4-Chlorophenyl)ethane-1,2-diamine is an organic compound characterized by the presence of a chlorophenyl group attached to an ethane backbone with two amine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-1-(4-Chlorophenyl)ethane-1,2-diamine typically involves the reaction of 4-chlorobenzaldehyde with an appropriate amine source under reductive amination conditions. Common reagents used in this process include sodium borohydride or lithium aluminum hydride as reducing agents. The reaction is usually carried out in a solvent such as ethanol or methanol at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

(1S)-1-(4-Chlorophenyl)ethane-1,2-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can lead to the formation of secondary or tertiary amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines, thiols, or alcohols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Imines or nitriles.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(1S)-1-(4-Chlorophenyl)ethane-1,2-diamine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (1S)-1-(4-Chlorophenyl)ethane-1,2-diamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• (1S)-1-(4-Bromophenyl)ethane-1,2-diamine
• (1S)-1-(4-Fluorophenyl)ethane-1,2-diamine
• (1S)-1-(4-Methylphenyl)ethane-1,2-diamine

Uniqueness

(1S)-1-(4-Chlorophenyl)ethane-1,2-diamine is unique due to the presence of the chlorophenyl group, which imparts specific chemical and biological properties. The chlorine atom can influence the compound’s reactivity, binding affinity, and overall stability, making it distinct from its analogs with different substituents.